Cas no 1807151-16-1 (Methyl 4-cyano-2-(difluoromethyl)-3-methylpyridine-6-acetate)

• Product Name: Methyl 4-cyano-2-(difluoromethyl)-3-methylpyridine-6-acetate
• CAS No: 1807151-16-1
• MF: C₁₁H₁₀F₂N₂O₂
• MW: 240.206109523773
• CID: 4878540
• Update Time: 2025-10-28

Methyl 4-cyano-2-(difluoromethyl)-3-methylpyridine-6-acetate Chemical and Physical Properties

Names and Identifiers

• Methyl 4-cyano-2-(difluoromethyl)-3-methylpyridine-6-acetate

• Inchi： 1S/C11H10F2N2O2/c1-6-7(5-14)3-8(4-9(16)17-2)15-10(6)11(12)13/h3,11H,4H2,1-2H3
• InChI Key： SYEZBALTKLQQCH-UHFFFAOYSA-N
• SMILES： FC(C1=C(C)C(C#N)=CC(CC(=O)OC)=N1)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 327
• XLogP3: 1.4
• Topological Polar Surface Area: 63

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Methylpyridines

Additional information on Methyl 4-cyano-2-(difluoromethyl)-3-methylpyridine-6-acetate

Methyl 4-cyano-2-(difluoromethyl)-3-methylpyridine-6-acetate (CAS No. 1807151-16-1): An Overview of Its Properties and Applications

Methyl 4-cyano-2-(difluoromethyl)-3-methylpyridine-6-acetate (CAS No. 1807151-16-1) is a versatile compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, has shown promise in various applications, particularly in the development of novel therapeutic agents. In this article, we will delve into the chemical properties, synthesis methods, and potential applications of Methyl 4-cyano-2-(difluoromethyl)-3-methylpyridine-6-acetate.

The chemical structure of Methyl 4-cyano-2-(difluoromethyl)-3-methylpyridine-6-acetate is composed of a pyridine ring with several functional groups attached. The presence of a cyano group (-CN), a difluoromethyl group (-CF₂H), and a methyl group (-CH₃) on the pyridine ring, along with an acetate ester group (-COOCH₃) at the 6-position, imparts unique physical and chemical properties to the molecule. These functional groups contribute to the compound's stability, reactivity, and biological activity.

In terms of physical properties, Methyl 4-cyano-2-(difluoromethyl)-3-methylpyridine-6-acetate is typically a solid at room temperature with a melting point ranging from 85°C to 90°C. It is moderately soluble in common organic solvents such as dichloromethane, ethyl acetate, and dimethyl sulfoxide (DMSO). The compound's solubility in water is limited, which can be advantageous in certain pharmaceutical formulations where controlled release is desired.

The synthesis of Methyl 4-cyano-2-(difluoromethyl)-3-methylpyridine-6-acetate involves several well-established chemical reactions. One common approach is to start with a substituted pyridine derivative and introduce the necessary functional groups through sequential reactions. For instance, the cyano group can be introduced via a nitrile substitution reaction, while the difluoromethyl group can be added using a difluoromethylation reagent such as Selectfluor. The final step involves esterification to form the acetate ester group. This synthetic route allows for high yields and good purity of the final product.

Methyl 4-cyano-2-(difluoromethyl)-3-methylpyridine-6-acetate has been extensively studied for its potential biological activities. Recent research has shown that this compound exhibits potent inhibitory effects on various enzymes and receptors involved in disease pathways. For example, it has been reported to inhibit the activity of certain kinases, which are key targets in cancer therapy. Additionally, studies have demonstrated that Methyl 4-cyano-2-(difluoromethyl)-3-methylpyridine-6-acetate possesses anti-inflammatory properties by modulating the expression of pro-inflammatory cytokines.

In the context of drug development, Methyl 4-cyano-2-(difluoromethyl)-3-methylpyridine-6-acetate has shown promise as a lead compound for further optimization. Its unique structure provides a scaffold for the design of more potent and selective derivatives with improved pharmacological profiles. Ongoing research is focused on optimizing the compound's pharmacokinetic properties, such as bioavailability and metabolic stability, to enhance its therapeutic potential.

Beyond its pharmaceutical applications, Methyl 4-cyano-2-(difluoromethyl)-3-methylpyridine-6-acetate has also found use in other areas of chemistry and materials science. For instance, it can serve as an intermediate in the synthesis of more complex molecules or as a building block for constructing functional materials with specific properties. The versatility of this compound makes it an attractive candidate for interdisciplinary research.

In conclusion, Methyl 4-cyano-2-(difluoromethyl)-3-methylpyridine-6-acetate (CAS No. 1807151-16-1) is a multifaceted compound with significant potential in various scientific and industrial applications. Its unique chemical structure and biological activities make it an important molecule for further investigation and development. As research continues to advance our understanding of this compound, it is likely to play an increasingly important role in fields such as medicinal chemistry and materials science.